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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Cyclohexylaniline (CAS No. 1821-36-9), a chemical widely used in

research and development. Adherence to these procedures is critical for ensuring personnel

safety and environmental compliance. This guide is intended for researchers, scientists, and

drug development professionals.

N-Cyclohexylaniline is classified as a hazardous substance, harmful if swallowed, in contact

with skin, or if inhaled.[1] Proper disposal is not only a regulatory requirement but a

cornerstone of responsible laboratory practice. The following procedures outline the necessary

steps for the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to handle N-Cyclohexylaniline with the

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.
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Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Do not mix N-Cyclohexylaniline waste with other chemical waste streams. Mixing can lead

to hazardous reactions and complicates disposal.

Collect waste N-Cyclohexylaniline in a designated, properly labeled, and sealed container.

The container must be compatible with amines.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.

2. Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:

"N-Cyclohexylaniline".

Indicate the associated hazards (e.g., "Harmful," "Irritant").

3. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

For small spills, absorb the chemical with an inert material such as vermiculite, dry sand, or

earth. Do not use combustible materials like paper towels for initial absorption.

Use non-sparking tools to collect the absorbed material and place it into the designated

hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and

water.

4. Final Disposal:

N-Cyclohexylaniline waste is classified as hazardous and must be disposed of in

accordance with local, state, and federal regulations.
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The recommended method of disposal is incineration at a licensed hazardous waste

disposal facility.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal. Provide them with

the full chemical name and hazard information.

Never dispose of N-Cyclohexylaniline down the drain or in regular trash.

Quantitative Data and Hazard Classification
The following table summarizes key data for N-Cyclohexylaniline, including its hazard

classifications. While N-Cyclohexylaniline is not specifically listed with its own EPA hazardous

waste code, wastes from the production of related compounds like aniline and nitrobenzene

are listed. Therefore, it is prudent to manage it as a hazardous waste.

Parameter Value / Classification

GHS Hazard Statements

H302: Harmful if swallowedH312: Harmful in

contact with skinH317: May cause an allergic

skin reactionH319: Causes serious eye

irritationH332: Harmful if inhaledH335: May

cause respiratory irritation

EPA Hazardous Waste (Guidance)

While not specifically listed, it may be classified

under codes for related industrial wastes such

as:- K083: Distillation bottoms from aniline

production- K103: Process residues from aniline

extraction- K104: Combined wastewaters from

nitrobenzene/aniline production- F004: Spent

non-halogenated solvents (cresols, cresylic

acid, and nitrobenzene)

Recommended Disposal Method Incineration

Recommended Incineration Temperature 850°C - 1300°C

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of N-
Cyclohexylaniline.

Start: N-Cyclohexylaniline Waste Generation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste:
Do not mix with other chemicals

Collect in a Designated,
Compatible, and Sealed Container

Label Container:
'Hazardous Waste'

'N-Cyclohexylaniline'

Store in a Cool, Dry,
Well-Ventilated Area

Contact EHS or Licensed
Hazardous Waste Contractor

Arrange for Pickup and Transport
to a Licensed Facility

Final Disposal:
Incineration

End: Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of N-Cyclohexylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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